Cas no 1706464-47-2 (5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one)

• Product Name: 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one
• CAS No: 1706464-47-2
• MF: C₉H₁₂IN₃O₂
• MW: 321.114953994751
• CID: 5152061
• Update Time: 2025-05-19

5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one

• Inchi： 1S/C9H12IN3O2/c10-8-7(11)5-12-13(9(8)14)6-1-3-15-4-2-6/h5-6H,1-4,11H2
• InChI Key： GCBJAPFUCPBZTG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCOCC2)N=CC(N)=C1I

Additional information on 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one

Comprehensive Overview of 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one (CAS No. 1706464-47-2)

The compound 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one (CAS No. 1706464-47-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydro-pyran-4-yl moiety and the iodo-substituted pyridazinone core, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzymatic activity and interact with biological targets.

One of the key reasons for the growing interest in 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one is its relevance to modern medicinal chemistry. The presence of both amino and iodo functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This flexibility is crucial for addressing challenges in targeted therapy and precision medicine, which are among the most searched topics in the pharmaceutical industry today. Additionally, the compound's stability and solubility profile make it suitable for formulation development.

In the context of green chemistry and sustainable synthesis, CAS No. 1706464-47-2 has been explored as a building block for environmentally friendly processes. Researchers are investigating its use in catalyzed cross-coupling reactions, which minimize waste and reduce the need for hazardous reagents. This aligns with the global push toward sustainable drug development, a topic frequently queried in academic and industrial search engines. The compound's compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput applications.

The pyridazinone scaffold, a central feature of this molecule, is known for its broad pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. As such, 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one is being studied for its potential role in developing next-generation therapeutics. Its mechanism of action often involves interference with signal transduction pathways, a hot topic in cancer research and immunotherapy. These areas are highly searched by both professionals and the general public, reflecting widespread interest in breakthrough treatments.

From a technical standpoint, the synthesis of CAS No. 1706464-47-2 involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to characterize the compound. These methods are critical for quality control, especially when the molecule is intended for use in preclinical studies or as a reference standard. The demand for reliable analytical data on this compound is evident from the frequent searches for its spectral properties and chromatographic behavior.

Another area of interest is the compound's potential in agrochemical innovation. The iodo-pyridazinone structure has shown promise in the design of novel pesticides and herbicides with improved efficacy and reduced environmental impact. This aligns with the increasing focus on sustainable agriculture, a topic that dominates discussions in both scientific and policy-making circles. The ability of 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one to serve as a precursor for such applications underscores its versatility.

In summary, 5-Amino-4-iodo-2-(tetrahydro-pyran-4-yl)-2H-pyridazin-3-one (CAS No. 1706464-47-2) represents a multifaceted compound with significant potential across multiple industries. Its structural uniqueness, combined with its applicability in drug discovery, green chemistry, and agrochemical development, makes it a subject of ongoing research. As scientific inquiries continue to explore its properties and applications, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.